Cas no 1283719-71-0 (Tert-butyl 2-(2,2,2-trifluoroacetyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-(2,2,2-trifluoroacetyl)pyrrolidine-1-carboxylate
• CAS No: 1283719-71-0
• MF: C₁₁H₁₆F₃NO₃
• MW: 267.244853973389
• CID: 5043150
• PubChem ID: 90656926
• Update Time: 2026-02-28

Tert-butyl 2-(2,2,2-trifluoroacetyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2,2,2-trifluoroacetyl)pyrrolidine-1-carboxylate
• EN300-1878375
• tert-butyl2-(2,2,2-trifluoroacetyl)pyrrolidine-1-carboxylate
• AKOS032947429
• 1283719-71-0
• tert-butyl 2-(trifluoroacetyl)pyrrolidine-1-carboxylate
• WLZ3074
• Tert-butyl 2-(2,2,2-trifluoroacetyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C11H16F3NO3/c1-10(2,3)18-9(17)15-6-4-5-7(15)8(16)11(12,13)14/h7H,4-6H2,1-3H3
• InChI Key： OPXZYCVUEJSXKH-UHFFFAOYSA-N
• SMILES： FC(C(C1CCCN1C(=O)OC(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 267.10822786g/mol
• Monoisotopic Mass: 267.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Tert-butyl 2-(2,2,2-trifluoroacetyl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 2-(2,2,2-trifluoroacetyl)pyrrolidine-1-carboxylate (CAS No. 1283719-71-0)

Tert-butyl 2-(2,2,2-trifluoroacetyl)pyrrolidine-1-carboxylate, with the CAS number 1283719-71-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable tool in the synthesis of novel drug candidates and the investigation of biological pathways.

The molecular structure of Tert-butyl 2-(2,2,2-trifluoroacetyl)pyrrolidine-1-carboxylate consists of a pyrrolidine core substituted with a tert-butyl group at the 1-position and a 2,2,2-trifluoroacetyl group at the 2-position. This specific arrangement of functional groups imparts distinct reactivity and binding characteristics, which are highly relevant in the design of bioactive molecules. The presence of the trifluoroacetyl moiety, in particular, has been shown to enhance the metabolic stability and lipophilicity of associated compounds, making them more suitable for oral administration and prolonged circulation in biological systems.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their enhanced pharmacokinetic properties. The incorporation of fluorine atoms into molecular structures often leads to improved binding affinity, reduced susceptibility to enzymatic degradation, and increased resistance to metabolic clearance. These attributes are particularly valuable in the context of drug discovery, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy.

Tert-butyl 2-(2,2,2-trifluoroacetyl)pyrrolidine-1-carboxylate has been explored as a key intermediate in the synthesis of various pharmacologically active agents. Its versatility as a building block allows for the rapid construction of complex molecular architectures with tailored biological activities. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzyme families involved in inflammatory and infectious diseases. The trifluoroacetyl group serves as a versatile handle for further functionalization, enabling the attachment of additional pharmacophores or linker groups that enhance target specificity.

The pyrrolidine scaffold is another critical feature that contributes to the compound's utility in medicinal chemistry. Pyrrolidine derivatives are well-documented for their role in modulating neurological and cardiovascular functions. By incorporating this motif into drug candidates, scientists aim to leverage its known biological interactions while introducing novel modifications that may improve therapeutic outcomes. The tert-butyl group at the 1-position further enhances the steric bulk of the molecule, which can be strategically employed to optimize binding interactions with biological targets.

Recent studies have highlighted the potential applications of Tert-butyl 2-(2,2,2-trifluoroacetyl)pyrrolidine-1-carboxylate in the development of next-generation antiviral agents. The trifluoroacetyl moiety has been shown to enhance viral protease inhibition by improving hydrophobic interactions and reducing susceptibility to proteolytic degradation. Additionally, modifications at the pyrrolidine ring have been investigated for their ability to disrupt viral replication cycles by interfering with essential enzymatic processes. These findings underscore the compound's significance as a scaffold for antiviral drug discovery.

The synthesis of Tert-butyl 2-(2,2,2-trifluoroacetyl)pyrrolidine-1-carboxylate involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination protocols have been particularly useful in constructing the desired molecular framework efficiently.

The growing interest in fluorinated compounds has also spurred innovation in analytical techniques for their characterization. Methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are routinely employed to confirm structural integrity and purity. Additionally, computational modeling has become an indispensable tool for predicting biological activity and optimizing molecular design based on Tert-butyl 2-(2,2,2-trifluoroacetyl)pyrrolidine-1-carboxylate derivatives.

In conclusion, Tert-butyl 2-(2,2,2-trifluoroacetyl)pyrrolidine-1-carboxylate (CAS No. 1283719-71-0) represents a promising chemical entity with broad applications in pharmaceutical research. Its unique structural features make it an ideal candidate for designing novel therapeutics targeting various diseases. As research continues to uncover new biological functions and synthetic strategies for fluorinated compounds, this compound is poised to play an increasingly important role in drug development efforts worldwide.